Cas no 115893-50-0 (Methyl 4-(Chloromethyl)-5-ethylfuran-2-carboxylate)

• Product Name: Methyl 4-(Chloromethyl)-5-ethylfuran-2-carboxylate
• CAS No: 115893-50-0
• MF: C₉H₁₁ClO₃
• MW: 202.634842157364
• CID: 1205074
• PubChem ID: 12171693
• Update Time: 2025-10-31

Methyl 4-(Chloromethyl)-5-ethylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 4-(chloromethyl)-5-ethyl-, methyl ester
• methyl 4-chloromethyl-5-ethylfuran-2-carboxylate
• EN300-101314
• CS-0229854
• methyl 4-(chloromethyl)-5-ethylfuran-2-carboxylate
• methyl4-(chloromethyl)-5-ethylfuran-2-carboxylate
• AKOS026730420
• 115893-50-0
• Methyl 4-(Chloromethyl)-5-ethylfuran-2-carboxylate

• Inchi： 1S/C9H11ClO3/c1-3-7-6(5-10)4-8(13-7)9(11)12-2/h4H,3,5H2,1-2H3
• InChI Key： TVXDLFDXEMTHPZ-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=O)OC)OC=1CC

Computed Properties

• Exact Mass: 202.03973
• Monoisotopic Mass: 202.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• PSA: 39.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on Methyl 4-(Chloromethyl)-5-ethylfuran-2-carboxylate

Comprehensive Introduction to Methyl 4-(Chloromethyl)-5-ethylfuran-2-carboxylate (CAS No. 115893-50-0)

Methyl 4-(Chloromethyl)-5-ethylfuran-2-carboxylate (CAS No. 115893-50-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This furan-based derivative is characterized by its unique molecular structure, which combines a chloromethyl group and an ethyl substituent on a furan ring, making it a versatile building block for various chemical applications. Researchers and industry professionals often search for terms like "furan derivatives synthesis," "CAS 115893-50-0 applications," and "methyl carboxylate compounds" to explore its potential.

The compound's molecular formula, C₉H₁₁ClO₃, highlights its moderate complexity and reactivity. Its chloromethyl group is particularly noteworthy, as it facilitates further functionalization, enabling the creation of more complex molecules. This feature aligns with the growing demand for "custom chemical synthesis" and "high-value intermediates" in the pharmaceutical and agrochemical industries. Additionally, the ethylfuran moiety contributes to its solubility and stability, making it suitable for diverse reaction conditions.

In recent years, the interest in Methyl 4-(Chloromethyl)-5-ethylfuran-2-carboxylate has surged due to its potential role in green chemistry and sustainable synthesis. With the rise of "eco-friendly chemical processes" and "biodegradable intermediates," researchers are exploring how this compound can be utilized in catalytic reactions or as a precursor for renewable materials. Its compatibility with modern "flow chemistry" techniques further enhances its appeal, as industries seek to optimize production efficiency and reduce waste.

From a technical perspective, the compound's physical properties, such as its melting point, boiling point, and solubility, are critical for its practical applications. Analytical techniques like HPLC, GC-MS, and NMR are commonly employed to characterize and quantify Methyl 4-(Chloromethyl)-5-ethylfuran-2-carboxylate in research and industrial settings. These methods ensure high purity and consistency, which are essential for meeting regulatory standards and achieving reproducible results in synthetic pathways.

The compound's versatility extends to its role in the development of novel polymers and coatings. As the demand for "high-performance materials" grows, furan-based compounds like this one are being investigated for their thermal stability and mechanical properties. This aligns with trends in "smart materials" and "advanced composites," where tailored chemical structures can lead to breakthroughs in durability and functionality.

Safety and handling of Methyl 4-(Chloromethyl)-5-ethylfuran-2-carboxylate are also topics of interest, particularly in laboratory and industrial environments. Proper storage conditions, such as protection from moisture and light, are emphasized to maintain its stability. While the compound is not classified under stringent regulatory categories, adherence to "good laboratory practices" and "chemical safety protocols" is always recommended to ensure safe usage.

In summary, Methyl 4-(Chloromethyl)-5-ethylfuran-2-carboxylate (CAS No. 115893-50-0) represents a valuable chemical entity with broad applicability across multiple industries. Its unique structural features, combined with the growing focus on sustainability and innovation, position it as a compound of ongoing interest. Whether for "pharmaceutical intermediates," "agrochemical development," or "material science advancements," this furan derivative continues to inspire research and industrial applications worldwide.